4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid, 95%

• IUPAC Name: 4-[4-(dimethylcarbamoyl)phenyl]-3-methoxybenzoic acid
• InChI: InChI=1S/C17H17NO4/c1-18(2)16(19)12-6-4-11(5-7-12)14-9-8-13(17(20)21)10-15(14)22-3/h4-10H,1-3H3,(H,20,21)
• InChI Key: VHWOVJZHHQIYOA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)C2=C(C=C(C=C2)C(=O)O)OC
• Molecular Formula: C17H17NO4
• DSSTOX Substance ID: DTXSID90691345
• Molecular Weight: 299.32 g/mol
• CAS RN: 1261970-75-5

Description

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid, also known as DMABA, is a synthetic organic compound that has been used for a variety of scientific research applications. It is an aromatic acid with a molecular formula of C14H17NO4 and a molecular weight of 267.29 g/mol. DMABA has been used as a reagent in the synthesis of a variety of organic compounds, as well as in the development of novel drugs and therapeutic agents. It has also been used in the study of biochemical and physiological processes in laboratory experiments.

Scientific Research Applications

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid, 95% has been used in a variety of scientific research applications, including the synthesis of organic compounds, the development of novel drugs and therapeutic agents, and the study of biochemical and physiological processes. It has been used as a reagent in the synthesis of a variety of organic compounds, such as quinolones, pyridines, and thiophenes. It has also been used in the synthesis of a variety of drugs, including antibiotics, antihistamines, and antifungals. Additionally, 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid, 95% has been used in the study of biochemical and physiological processes, such as the metabolism of drugs and the regulation of gene expression.

Mechanism of Action

The mechanism of action of 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid, 95% is not fully understood. However, it is believed to act as a proton acceptor, which allows it to interact with other molecules and affect their activity. Additionally, it has been suggested that 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid, 95% may be able to interact with enzymes and other proteins, which could lead to changes in their activity. Additionally, 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid, 95% may have the ability to bind to DNA and affect gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid, 95% are not fully understood. However, it has been suggested that it may be able to affect the metabolism of drugs and the regulation of gene expression. Additionally, it has been suggested that 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid, 95% may be able to interact with enzymes and other proteins, which could lead to changes in their activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid, 95% in laboratory experiments is its high purity, which makes it suitable for use in a variety of applications. Additionally, it is relatively inexpensive and easy to obtain. However, there are some limitations to using 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid, 95% in laboratory experiments. For example, it is not very soluble in water, which can limit its use in certain applications. Additionally, it is not very stable and can decompose over time.

Future Directions

There are a number of possible future directions for the use of 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid, 95%. For example, it could be used to develop novel drugs and therapeutic agents. Additionally, it could be used to study the metabolism of drugs and the regulation of gene expression. Additionally, it could be used to develop new methods for synthesizing organic compounds. Finally, it could be used to study the interaction between enzymes and other proteins, which could lead to the development of new drugs and therapies.

Synthesis Methods

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-3-methoxybenzoic acid, 95% is synthesized through a multi-step process involving the reaction of 4-methoxybenzoic acid with dimethylaminocarbonyl chloride. This reaction is followed by a condensation reaction of the resulting intermediate with 4-chlorobenzaldehyde. The reaction is carried out in an inert solvent such as dichloromethane or tetrahydrofuran, and is typically performed at room temperature. The final product is a white crystalline solid with a melting point of 108-110°C.